Cas no 530133-49-4 (N-(2-cyclopropylethylidene)hydroxylamine)

• Product Name: N-(2-cyclopropylethylidene)hydroxylamine
• CAS No: 530133-49-4
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD28401296
• CID: 3416545
• PubChem ID: 9833934
• Update Time: 2025-07-22

N-(2-cyclopropylethylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANEACETALDEHYDE, OXIME
• cyclopropylacetaldehyde oxime
• N-(2-cyclopropylethylidene)hydroxylamine
• 2-Cyclopropylacetaldehyde oxime
• 826-772-6
• (NE)-N-(2-cyclopropylethylidene)hydroxylamine
• 530133-49-4
• EN300-2513544
• starbld0041903

• MDL： MFCD28401296
• Inchi： 1S/C5H9NO/c7-6-4-3-5-1-2-5/h4-5,7H,1-3H2/b6-4+
• InChI Key： PESUBVWGFLAYSU-GQCTYLIASA-N
• SMILES： C(=N/O)\CC1CC1

Computed Properties

• Exact Mass: 99.068413911Da
• Monoisotopic Mass: 99.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.6Ų

Additional information on N-(2-cyclopropylethylidene)hydroxylamine

Exploring the Chemistry and Applications of N-(2-cyclopropylethylidene)hydroxylamine (CAS 530133-49-4)

In the ever-evolving field of organic chemistry, N-(2-cyclopropylethylidene)hydroxylamine (CAS 530133-49-4) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its cyclopropyl and hydroxylamine functional groups, serves as a pivotal intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals. Researchers and industry professionals are increasingly exploring its potential, driven by the growing demand for sustainable chemical synthesis and green chemistry practices.

The molecular structure of N-(2-cyclopropylethylidene)hydroxylamine features a cyclopropyl ring, a three-membered carbon ring known for its high ring strain and reactivity. This strain often enhances the compound's ability to participate in ring-opening reactions, making it valuable for constructing complex molecular frameworks. The hydroxylamine moiety (-NHOH) further contributes to its reactivity, enabling it to act as a nucleophile or a ligand in metal-catalyzed reactions. Such properties align with current trends in catalysis and drug discovery, where efficient and selective transformations are paramount.

One of the most discussed applications of N-(2-cyclopropylethylidene)hydroxylamine lies in its role as a building block for nitrogen-containing heterocycles. These heterocycles are ubiquitous in bioactive molecules, including antiviral and anticancer agents. With the global focus on infectious disease research and oncology, this compound's relevance has surged. For instance, its incorporation into small-molecule inhibitors has shown promise in targeting specific enzymatic pathways, a hot topic in precision medicine.

From a synthetic perspective, N-(2-cyclopropylethylidene)hydroxylamine is often employed in cycloaddition reactions, such as [3+2] or [4+2] cyclizations, to form five- or six-membered rings. These reactions are central to click chemistry, a concept popularized by Nobel laureate Barry Sharpless. The compound's compatibility with bioorthogonal chemistry further enhances its utility in bioconjugation and proteomics, addressing the rising interest in biomarker discovery and diagnostic tools.

Environmental considerations also play a role in the compound's appeal. As industries shift toward eco-friendly solvents and reduced waste protocols, N-(2-cyclopropylethylidene)hydroxylamine has been studied in water-mediated reactions and catalytic recycling systems. This aligns with the broader push for sustainable manufacturing, a topic frequently searched in academic and industrial forums.

In summary, N-(2-cyclopropylethylidene)hydroxylamine (CAS 530133-49-4) exemplifies the intersection of structural ingenuity and practical utility. Its applications span medicinal chemistry, materials science, and environmental sustainability, making it a compound of enduring interest. As research continues to uncover new reactivities and functionalities, its role in advancing cutting-edge science will undoubtedly expand.